2,5-Dimethylphenyl 4-ethoxybenzoate

• Molecular Formula: C17H18O3
• Molecular Weight: 270.32 g/mol
• IUPAC Name: (2,5-dimethylphenyl) 4-ethoxybenzoate
• InChI: InChI=1S/C17H18O3/c1-4-19-15-9-7-14(8-10-15)17(18)20-16-11-12(2)5-6-13(16)3/h5-11H,4H2,1-3H3
• InChI Key: FOAWIPQXCLBXJB-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C(=O)OC2=C(C=CC(=C2)C)C

Description

2,5-Dimethylphenyl 4-ethoxybenzoate, also known as ethyl 2,5-dimethylphenyl-4-benzoate, is an ester compound that has been widely used in scientific research. It is a white crystalline powder with a molecular weight of 252.31 g/mol and a melting point of 78-80°C. This compound is often used as a starting material for the synthesis of various organic compounds and has found applications in the field of medicinal chemistry, material science, and polymer chemistry.

Mechanism of Action

The mechanism of action of 2,5-Dim2,5-Dimethylphenyl 4-ethoxybenzoatephenyl 4-ethoxybenzoate is not well understood. However, it is believed to act as a prodrug, which means that it is metabolized in the body to produce active compounds that exert their effects. The active compounds are thought to act by inhibiting the activity of certain enzymes or receptors in the body.
Biochemical and Physiological Effects:
2,5-Dim2,5-Dimethylphenyl 4-ethoxybenzoatephenyl 4-ethoxybenzoate has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. It has also been shown to have antifungal and antimicrobial properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2,5-Dim2,5-Dimethylphenyl 4-ethoxybenzoatephenyl 4-ethoxybenzoate in lab experiments is that it is relatively easy to synthesize and purify. It is also relatively stable and can be stored for long periods of time. However, one limitation is that it may not be suitable for some experiments due to its specific properties and mechanisms of action.

Future Directions

There are several future directions for the research on 2,5-Dim2,5-Dimethylphenyl 4-ethoxybenzoatephenyl 4-ethoxybenzoate. One direction is to investigate its potential as a drug candidate for various diseases such as cancer, inflammation, and pain. Another direction is to explore its potential as a starting material for the synthesis of new organic compounds with novel properties. Additionally, more research is needed to fully understand its mechanism of action and to identify its molecular targets in the body.

Synthesis Methods

The synthesis of 2,5-Dim2,5-Dimethylphenyl 4-ethoxybenzoatephenyl 4-ethoxybenzoate can be achieved by the reaction between 2,5-dim2,5-Dimethylphenyl 4-ethoxybenzoatephenol and 2,5-Dimethylphenyl 4-ethoxybenzoate 4-chlorobenzoate in the presence of a base such as sodium hydroxide or potassium carbonate. The reaction is carried out in a solvent such as ethanol or methanol and is typically refluxed for several hours. The product is then purified by recrystallization or column chromatography.

Scientific Research Applications

2,5-Dim2,5-Dimethylphenyl 4-ethoxybenzoatephenyl 4-ethoxybenzoate has been used in various scientific research applications. It has been used as a starting material for the synthesis of various organic compounds such as 2,5-dim2,5-Dimethylphenyl 4-ethoxybenzoatephenyl 4-aminobenzoate, which has been shown to have anti-inflammatory and analgesic properties. It has also been used in the synthesis of 2,5-dim2,5-Dimethylphenyl 4-ethoxybenzoatephenyl 4-(4-nitrophenyl)benzoate, which has been shown to have anti-cancer properties.